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Compound of Interest

Compound Name: 5-Methyluridine-d4

Cat. No.: B12062145

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling guidelines for 5-
Methyluridine-d4, a deuterated analog of 5-Methyluridine. Given that the toxicological
properties of this specific compound have not been fully investigated, it should be handled with
care, assuming it is hazardous.[1][2] This guide is intended for use by technically qualified

individuals in a research and development setting.[3]

Physical and Chemical Properties

5-Methyluridine-d4 is the deuterium-labeled version of 5-Methyluridine, an endogenous
methylated nucleoside.[4] It is primarily used for research purposes, including as a tracer or an
internal standard for quantitative analysis.[4]
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Property Data Reference(s)

6-deuterio-1-
[(2R,3R,4S,5R)-3,4-dihydroxy-
5-(hydroxymethyl)oxolan-2-
yl]-5-
(trideuteriomethyl)pyrimidine-
2,4-dione

Chemical Name

Ribothymidine-d4, Thymine

Synonyms
ynony riboside-d4

CAS Number 82845-85-0

Molecular Formula C10H10D4N206

Molecular Weight 262.25 g/mol

Appearance Crystalline solid

Purity >98%

Isotopic Purity 98%
DMSO: ~10

N mg/mLDimethylformamide:

Solubility
~16 mg/mLPBS (pH 7.2): ~5
mg/mL

Storage Temperature -20°C

. > 4 years (when stored at
Stability

-20°C)

Hazard Identification and Toxicological Profile

The health risks of 5-Methyluridine-d4 have not been fully determined. However, based on
available Safety Data Sheets (SDS) for the non-labeled compound and general chemical
principles, it is classified with specific hazards. Users must review the complete and most
current Safety Data Sheet provided by the supplier before use.

GHS Hazard Classification:
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Hazard Class GHS Code Statement Reference(s)
Skin o
] o H315 Causes skin irritation

Corrosion/Irritation
Serious Eye Causes serious eye

o H319 o
Damage/Irritation irritation
STOT - Single May cause respirato

g H335 | .y. p ry
Exposure irritation

Toxicological Summary:

o Acute Effects: Direct contact may cause skin inflammation, characterized by itching, scaling,

reddening, or blistering. Eye contact can result in redness, pain, or severe damage.

Inhalation of dust may irritate the lungs and respiratory system.

o Chronic Effects: No data is available on the long-term effects of exposure.

o Carcinogenicity: The compound is not listed as a carcinogen by IARC, NTP, or OSHA.

e Exposure Limits: Occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) have

not been established for this compound.

Safe Handling and Storage Procedures

Adherence to proper laboratory protocols is essential to minimize exposure and ensure safety.

General Handling:

o Work in a well-ventilated area, preferably within a chemical fume hood, to keep airborne

concentrations low.

e Avoid contact with skin, eyes, and clothing.

» Do not ingest or inhale the substance.

e Avoid the formation and accumulation of dust.
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e Wash hands thoroughly after handling the material.

o Keep the container tightly closed when not in use.

o Keep away from heat and sources of ignition.

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
e The recommended storage condition is at -20°C for long-term stability.

» Store away from incompatible materials such as oxidizing agents.
Personal Protective Equipment (PPE)
Appropriate PPE must be worn when handling 5-Methyluridine-d4.

o Eye/Face Protection: Wear chemical splash-resistant safety glasses or goggles with side
protection, compliant with standards such as OSHA 29 CFR 1910.133 or EU EN166. A face
shield may be used for additional protection.

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin exposure.

» Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required. If dust is generated, a NIOSH-approved particle filter
respirator should be used.

First Aid Measures

In case of exposure, seek immediate medical attention and show the Safety Data Sheet to the
physician.
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Exposure Route First Aid Procedure Reference(s)

Move the person to fresh air. If

breathing is difficult, administer
Inhalation oxygen. If breathing has

stopped, provide artificial

respiration. Obtain medical aid.

Immediately flush the skin with
plenty of running water for at
] least 15 minutes. Remove
Skin Contact ) )
contaminated clothing and
shoes. Wash clothing before

reuse. Obtain medical aid.

Immediately flush eyes with
running water for at least 15
minutes, holding eyelids open.
Eye Contact Remove contact lenses if
present and easy to do.
Continue rinsing. Obtain

medical aid.

Do NOT induce vomiting.
Rinse mouth thoroughly with
) water. Never give anything by
Ingestion .
mouth to an unconscious
person. Obtain medical aid

immediately.

Spill and Leak Procedures

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.

o Cleanup: For solid spills, carefully sweep up, vacuum, or absorb with an inert material. Place
the collected material into a suitable, labeled container for disposal. Avoid generating dust
during cleanup.
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» Personal Protection: Ensure adequate ventilation and wear the appropriate PPE as
described in Section 4.0 during cleanup.

Disposal Guidelines

All waste materials should be disposed of in accordance with federal, state, and local
regulations.

o Collect waste in a suitable, sealed, and clearly labeled container.
» Dispose of the contents and container at an approved waste disposal plant.

e Do not dispose of it down the drain or into the environment.
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Preparation & Engineering Controls
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12062145#safety-and-handling-guidelines-for-5-
methyluridine-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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